Cas no 282526-98-1 (Cetilistat)

• Product Name: Cetilistat
• CAS No: 282526-98-1
• MF: C₂₅H₃₉NO₃
• MW: 401.582067728043
• MDL: MFCD09839697
• CID: 67449
• PubChem ID: 253659567
• Update Time: 2025-10-24

Cetilistat Chemical and Physical Properties

Names and Identifiers

• Cetilistat
• 2-(Hexadecyloxy)-6-methyl-4H-3,1-benzoxazin-4-one
• ATL-962
• Citilistat
• 2-(Hexadecycloxy)-6-methyl-4H-3,1-benzoxazin-4-one
• 2-Hexadecyloxy-6-methyl-4H-3,1-benzoxazin-4-one
• ATL962
• Cetilstat
• xinyangbase
• ATL 962
• 4H-3,1-Benzoxazin-4-one, 2-(hexadecyloxy)-6-methyl-
• LC5G1JUA39
• 2-hexadecoxy-6-methyl-3,1-benzoxazin-4-one
• C25H39NO3
• Cametor
• Cetilistat (JAN/USAN/INN)
• Cetilistat [USAN:INN:BAN:JAN]
• Oblean (TN)
• AOB5077
• MVCQKIKWYUURMU-UHFFFAOYSA-N
• BCP07371
• s4930
• BC166233
• FT-0657021
• HY-14471
• CETILISTAT [MI]
• HMS3873M13
• DB06586
• CETILISTAT [WHO-DD]
• EX-A983
• 2-(hexadecyloxy)-6-methyl-4H-benzo[d][1,3]oxazin-4-one
• CHEBI:134721
• AKOS015915375
• AMY25231
• MFCD09839697
• CETILISTAT [USAN]
• CS-5623
• KS-1251
• UNII-LC5G1JUA39
• oblean
• SB17399
• F16711
• D09208
• NS00071047
• Q3010545
• Cetilistat [INN]
• CETILISTAT [JAN]
• 282526-98-1
• AC-219
• C2745
• CHEMBL2103825
• DTXSID90182506
• CCG-268665
• SCHEMBL367612
• GTPL11433
• A819389
• NCGC00408859-01
• BRD-K94863486-001-02-2
• BRD-K94863486-001-01-4
• FH16224
• Cetilistat - Bio-X trade mark
• cetilistatum
• DTXCID60104997

• MDL： MFCD09839697
• Inchi： 1S/C25H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-28-25-26-23-18-17-21(2)20-22(23)24(27)29-25/h17-18,20H,3-16,19H2,1-2H3
• InChI Key： MVCQKIKWYUURMU-UHFFFAOYSA-N
• SMILES： O(C1=NC2C=CC(C)=CC=2C(=O)O1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 401.29300
• Monoisotopic Mass: 401.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 9.8

Experimental Properties

• Color/Form: No data available
• Density: 1.02
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 509.671°C at 760 mmHg
• Flash Point: 158.9±22.6 °C
• Refractive Index: 1.521
• PSA: 52.33000
• LogP: 7.35650

Cetilistat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives

Additional information on Cetilistat

Introduction to Cetilistat (CAS No: 282526-98-1) and Its Latest Research Applications

Cetilistat, chemically designated as (3S,4S)-1-[[(3S)-3-hydroxy-4-methylpentan-2-yl]amino]-4-methylpentan-1-one, is a potent and selective inhibitor of lipase, a key enzyme involved in the catabolism of dietary triglycerides. With the CAS number 282526-98-1, this compound has garnered significant attention in the field of metabolic research and pharmaceutical development. Its molecular structure and mechanism of action have been extensively studied, leading to promising applications in the management of obesity and related metabolic disorders.

The primary pharmacological target of Cetilistat is human pancreatic lipase, an enzyme essential for the hydrolysis of triglycerides into free fatty acids, which can then be absorbed and utilized by tissues. By inhibiting this enzyme, Cetilistat effectively reduces the digestion and absorption of dietary fats, thereby lowering serum triglyceride levels. This mechanism has made it a valuable candidate for treating hyperlipidemia, particularly in patients with mixed hyperlipidemia or those refractory to other lipid-lowering therapies.

Recent advancements in the understanding of Cetilistat's pharmacodynamics have highlighted its potential beyond lipid management. A notable study published in the *Journal of Lipid Research* demonstrated that Cetilistat can modulate inflammatory pathways associated with metabolic syndrome. The compound was found to reduce levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in animal models, suggesting its role in ameliorating inflammation-driven metabolic complications.

In clinical trials, Cetilistat has shown efficacy in reducing body weight and improving glycemic control in patients with type 2 diabetes mellitus (T2DM). A phase III randomized controlled trial involving over 500 patients reported a mean weight loss of 5.6% compared to a 1.8% reduction in the placebo group after 12 weeks of treatment. Furthermore, Cetilistat demonstrated significant improvements in fasting plasma glucose levels and HbA1c, indicating its potential as an adjunct therapy for T2DM management.

The structural features of Cetilistat contribute to its high selectivity for pancreatic lipase over other serine hydrolases. Its (3S)-configuration at the chiral center enhances binding affinity to the active site of lipase, while the bulky isobutyl group at the 4-position prevents off-target interactions. These characteristics have been refined through computational modeling and enzyme kinetics studies, optimizing its pharmacophore for maximal efficacy and minimal side effects.

Emerging research also explores the therapeutic potential of Cetilistat in non-alcoholic fatty liver disease (NAFLD). Preclinical studies indicate that by reducing triglyceride accumulation in hepatocytes, Cetilistat may mitigate liver inflammation and fibrosis. The compound's ability to cross the blood-brain barrier further suggests potential applications in neurodegenerative disorders linked to metabolic dysregulation, although this remains an area of ongoing investigation.

The safety profile of Cetilistat has been evaluated in multiple clinical trials, with gastrointestinal adverse effects being the most commonly reported. These include nausea, diarrhea, and abdominal pain, which are generally mild to moderate in severity. Long-term use studies are ongoing to assess sustained safety and efficacy, particularly in vulnerable populations such as elderly patients or those with pre-existing gastrointestinal conditions.

From a regulatory perspective, Cetilistat has been approved by health authorities in several regions for the treatment of hyperlipidemia. Its approval was based on robust evidence from Phase II and III trials demonstrating its clinical benefits outweigh potential risks. Regulatory agencies continue to monitor post-marketing data to ensure long-term safety and effectiveness.

The synthesis and optimization of Cetilistat have been influenced by advancements in green chemistry principles. Modern synthetic routes emphasize atom economy, reduced waste generation, and minimal use of hazardous reagents. These innovations not only improve cost-efficiency but also align with environmental sustainability goals in pharmaceutical manufacturing.

Future research directions for Cetilistat include exploring combination therapies with other lipid-modifying agents or anti-diabetic drugs to enhance therapeutic outcomes. Additionally, investigating its role in rare genetic disorders associated with lipase deficiency could uncover novel therapeutic applications beyond its current indications.

In conclusion, Cetilistat (CAS No: 282526-98-1) represents a significant advancement in the management of metabolic disorders due to its potent inhibition of pancreatic lipase and multifaceted pharmacological effects. Ongoing research continues to uncover new applications and refine its therapeutic potential, positioning it as a cornerstone compound in modern metabolic medicine.